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Rivulariapeptolide 1185 is a potent, naturally occurring cyclic depsipeptide belonging to the
rivulariapeptolide family of serine protease inhibitors.[1][2] Discovered through an innovative
native metabolomics approach, this compound has emerged as a valuable tool for studying the
function and activity of various proteases, particularly chymotrypsin, elastase, and proteinase
K.[1][3][4][5][6] Its nanomolar potency and distinct selectivity profile make it an excellent
candidate for investigating the roles of these enzymes in complex biological systems and as a
lead compound in drug discovery programs targeting protease-related pathologies.[4][5]

Protease inhibitors are crucial in the development of treatments for a wide range of diseases,
including viral infections like SARS-CoV-2 and HIV, cancer, diabetes, and hypertension.[4] The
discovery of rivulariapeptolides, including 1185, was facilitated by a native metabolomics
workflow that integrates non-targeted liquid chromatography-tandem mass spectrometry with
native mass spectrometry to detect protein-ligand binding directly from complex mixtures.[1][2]
[3] This methodology allows for the rapid identification of bioactive molecules and their protein
targets.[1]
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Rivulariapeptolide 1185 and its analogs can be utilized in various research applications:

e Enzyme Characterization: To probe the structure-activity relationships of serine proteases
and understand the molecular determinants of inhibitor binding.

o Target Validation: To assess the therapeutic potential of inhibiting specific proteases in
disease models.

o Assay Development: As a reference inhibitor for the development and optimization of high-
throughput screening assays for novel protease inhibitors.

o Chemical Biology: To dissect the roles of specific proteases in cellular signaling pathways
and other biological processes.

The quantitative data presented below summarizes the inhibitory potency of Rivulariapeptolide
1185 and related compounds against a panel of serine proteases.

Quantitative Data Summary

The inhibitory activities of Rivulariapeptolide 1185 and other related compounds were
determined using a fluorescence-based substrate competition assay. The IC50 values,
representing the concentration of the inhibitor required to reduce enzyme activity by 50%, are
presented in the table below.
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Chymotrypsin IC50 Proteinase K IC50
Compound Elastase IC50 (nM)

(nM) (nM)
Rivulariapeptolide

130+ 20 110+ 10 1100 = 200
1185
Rivulariapeptolide

140 + 10 120+ 20 1200 + 200
1155
Rivulariapeptolide

180 + 30 210+ 20 1900 + 200
1121
Rivulariapeptolide 988 280 + 20 270 £ 20 2500 + 200
Molassamide 380 + 20 410+ 30 150 + 10
Molassamide B 11+1 120+ 10 34+£3

Data are presented as mean + SD, n=3. Data sourced from Reher et al., 2022.[1][7]

Experimental Protocols
Protocol 1: In Vitro Protease Inhibition Assay
(Fluorescence-Based)

This protocol describes a general method for determining the inhibitory activity of
Rivulariapeptolide 1185 against serine proteases using a fluorescent substrate.

Materials:

Serine protease (e.g., chymotrypsin, elastase, proteinase K)

Rivulariapeptolide 1185

Fluorescent substrate specific to the protease of interest

Assay buffer (e.g., 10 mM Ammonium Acetate, pH 4.5)

Dimethyl sulfoxide (DMSO)
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e 96-well microplate (black, flat-bottom)

» Microplate reader with fluorescence detection capabilities
Procedure:

e Prepare Reagents:

o Dissolve Rivulariapeptolide 1185 in DMSO to create a high-concentration stock solution
(e.g., 10 mM).

o Prepare serial dilutions of the Rivulariapeptolide 1185 stock solution in assay buffer to
achieve a range of desired concentrations.

o Prepare a working solution of the protease in assay buffer. The final concentration should
be optimized for the specific enzyme and substrate used.

o Prepare a working solution of the fluorescent substrate in assay buffer.
e Assay Protocol:

o To each well of the 96-well plate, add 20 pL of the appropriate Rivulariapeptolide 1185
dilution or vehicle control (assay buffer with the same percentage of DMSO as the inhibitor
dilutions).

o Add 160 pL of the protease working solution to each well.

o Pre-incubate the plate at 37°C for 40 minutes to allow the inhibitor to bind to the enzyme.

[1][7]

o Initiate the enzymatic reaction by adding 20 pL of the fluorescent substrate working
solution to each well.

o Immediately measure the fluorescence intensity at appropriate excitation and emission
wavelengths over a specified time period (e.g., every minute for 30 minutes) using a
microplate reader.

e Data Analysis:
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o Calculate the rate of reaction (slope of the linear portion of the fluorescence versus time
curve) for each concentration of the inhibitor.

o Normalize the reaction rates to the vehicle control (100% activity).
o Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

o Determine the IC50 value by fitting the data to a suitable dose-response curve using non-
linear regression analysis.

Protocol 2: Native Metabolomics for Inhibitor Discovery
This protocol provides a conceptual overview of the native metabolomics workflow used to
identify Rivulariapeptolide 1185.[1]

Workflow:

o Sample Preparation: Prepare a crude extract of the biological sample (e.g., cyanobacterial
biomass) in a suitable solvent like methanol.

o UHPLC Separation: Separate the components of the crude extract using ultra-high-
performance liquid chromatography (UHPLC).

e Post-Column pH Adjustment: After separation, adjust the pH of the eluent to near-native
conditions using a make-up pump delivering a buffer such as ammonium acetate.[1]

e Protein Infusion: Continuously infuse a solution of the target protease (e.g., chymotrypsin)
into the eluent stream post-pH adjustment.

o Native Mass Spectrometry: Analyze the resulting mixture using native electrospray ionization
mass spectrometry (ESI-MS). The binding of a small molecule from the extract to the
protease is detected as a mass shift corresponding to the protein-ligand complex.

e Metabolomics Run: Perform a parallel UHPLC-MS/MS run without protein infusion to obtain
high-resolution fragmentation data for the metabolites in the extract.

o Data Correlation and Annotation: Correlate the retention time and mass of the protein-ligand
complexes from the native MS run with the high-resolution MS/MS data from the
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metabolomics run to identify and annotate the potential inhibitors.[1]
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Caption: Workflow for the discovery of Rivulariapeptolide 1185 using native metabolomics.

Inhibition Mechanism

Rivulariapeptolide 1185

}me/olytic Reaction \

Serine Protease Protease-Inhibitor Complex
. Fluorescent Substrate .
(e.g., Chymotrypsin) (Inactive)

-

T

I e

1 //’
Catalysis | _--" Inhibition

! |

I

-
-

el
Cleaved Substrate
(Fluorescent Product)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.researchgate.net/publication/362560875_Native_metabolomics_identifies_the_rivulariapeptolide_family_of_protease_inhibitors
https://www.benchchem.com/product/b15574437/docs?utm_src=pdf-body-img#application-of-rivulariapeptolide-1185-in-elucidating-protease-function
https://www.benchchem.com/product/b15574437/docs?utm_src=pdf-body-img#application-of-rivulariapeptolide-1185-in-elucidating-protease-function
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Mechanism of protease inhibition by Rivulariapeptolide 1185.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 3. researchgate.net [researchgate.net]
e 4. biorxiv.org [biorxiv.org]
¢ 5. biorxiv.org [biorxiv.org]

¢ 6. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors - PMC
[pmc.ncbi.nim.nih.gov]

e 7.researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Application of Rivulariapeptolide 1185 in Elucidating
Protease Function]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574437/docs#application-of-rivulariapeptolide-
1185-in-elucidating-protease-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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